4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

• CAS: 1256638-68-2

Core Science & Biosynthesis

chemical structure of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

An In-depth Technical Guide to 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine: Synthesis, Characterization, and Potential Applications

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, a substituted pyrimidine with potential applications in medicinal chemistry and materials science. This document details a proposed synthetic pathway, predicted physicochemical properties, and a thorough discussion of spectroscopic characterization techniques. Furthermore, it explores the potential biological significance and applications of this compound by drawing parallels with structurally similar pyrimidine derivatives. This guide is intended to be a foundational resource for researchers engaged in the synthesis, characterization, and evaluation of novel pyrimidine-based compounds.

Introduction: The Significance of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold present in a vast array of biologically active compounds, including natural products, vitamins, and a multitude of synthetic drugs.[1] Its derivatives are known to exhibit a wide range of pharmacological activities, such as anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2] The versatility of the pyrimidine core allows for extensive functionalization, enabling the fine-tuning of steric and electronic properties to achieve desired biological effects.

The target molecule, 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, incorporates several key structural features: a reactive chloro group at the 4-position, a methyl group at the 2-position, and a 3-methylphenyl (m-tolyl) substituent at the 6-position. The chlorine atom serves as a versatile handle for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups to explore structure-activity relationships (SAR).[3] The methyl and m-tolyl groups contribute to the lipophilicity and steric bulk of the molecule, which can significantly influence its binding affinity to biological targets.

This guide provides a predictive but scientifically grounded framework for the synthesis and characterization of this novel compound, leveraging established chemical principles and data from analogous structures.

Proposed Synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

The synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine can be efficiently achieved through a multi-step process commencing with a Claisen-Schmidt condensation to form a chalcone intermediate, followed by cyclization to a pyrimidinone, and subsequent chlorination.[2][4]

Synthetic Workflow

The proposed synthetic pathway is outlined below. This approach is favored for its use of readily available starting materials and well-documented reaction classes.[5][6]

Caption: Proposed synthetic workflow for 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1,3-bis(3-methylphenyl)prop-2-en-1-one (Chalcone Intermediate)

• To a solution of 3-methylacetophenone (1 equivalent) and 3-methylbenzaldehyde (1 equivalent) in ethanol, add an aqueous solution of sodium hydroxide or potassium hydroxide (e.g., 40% w/v) dropwise at room temperature with constant stirring.[4]

• Continue stirring the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid (HCl) to precipitate the chalcone.

• Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent such as ethanol to afford the pure chalcone.

Step 2: Synthesis of 2-Methyl-6-(3-methylphenyl)pyrimidin-4(3H)-one

• Dissolve the synthesized chalcone (1 equivalent) and urea (1 equivalent) in ethanol.[4][5]

• Add an ethanolic solution of potassium hydroxide and reflux the mixture for 6-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature, pour it into ice-cold water, and neutralize with dilute HCl.

• Filter the resulting precipitate, wash with water, and dry to obtain the pyrimidinone intermediate.

Step 3: Synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

• To the dried pyrimidinone intermediate, add an excess of phosphorus oxychloride (POCl3).[3][7]

• Reflux the mixture for 2-4 hours.

• After cooling, carefully pour the reaction mixture onto crushed ice to decompose the excess POCl3.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine.

Physicochemical and Spectroscopic Characterization

Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C12H11ClN2
Molecular Weight	218.68 g/mol
Appearance	Likely a white to off-white solid
Melting Point	Estimated in the range of 80-120 °C
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, Chloroform, Acetone); sparingly soluble in water.
logP	Estimated to be in the range of 3.5 - 4.5

Spectroscopic Analysis

Spectroscopic techniques are crucial for the structural elucidation and confirmation of the synthesized compound.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the m-tolyl group, the pyrimidine ring proton, and the methyl group protons. The aromatic protons will likely appear as a complex multiplet in the range of δ 7.0-8.0 ppm. The pyrimidine proton should appear as a singlet around δ 7.0-7.5 ppm. The two methyl groups (one on the pyrimidine ring and one on the phenyl ring) will each exhibit a singlet, likely in the range of δ 2.4-2.8 ppm.[8]

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework. Characteristic signals for the aromatic and pyrimidine carbons are expected in the downfield region (δ 110-170 ppm). The methyl carbons will appear in the upfield region (around δ 20-25 ppm).

3.2.2. Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the various functional groups present in the molecule. Key expected peaks include:

• C-H stretching (aromatic and aliphatic): ~3100-2900 cm⁻¹

• C=N and C=C stretching (pyrimidine and phenyl rings): ~1600-1450 cm⁻¹

• C-Cl stretching: ~800-600 cm⁻¹

3.2.3. Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M+) and a characteristic M+2 peak with an intensity of approximately one-third of the M+ peak, which is indicative of the presence of a single chlorine atom.

Potential Applications and Future Directions

Substituted pyrimidines are a well-established class of compounds with significant potential in drug discovery. The structural features of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine suggest several avenues for investigation.

Medicinal Chemistry

• Kinase Inhibition: Many pyrimidine derivatives are known to be potent kinase inhibitors. The title compound could be screened against a panel of kinases to identify potential anticancer or anti-inflammatory activities.

• Antimicrobial Activity: The pyrimidine scaffold is present in numerous antimicrobial agents. The compound could be evaluated for its efficacy against various bacterial and fungal strains.[1]

• Versatile Intermediate: The presence of the reactive 4-chloro group makes this compound a valuable intermediate for the synthesis of a library of derivatives.[3] Nucleophilic substitution with various amines, alcohols, and thiols can lead to a diverse set of compounds for biological screening.

Materials Science

The aromatic and heterocyclic nature of this molecule suggests potential applications in materials science, such as in the development of organic light-emitting diodes (OLEDs) or as a scaffold for novel ligands in coordination chemistry.

Future Research

Future research should focus on the successful synthesis and purification of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine. Following its synthesis, a thorough spectroscopic characterization is essential to confirm its structure. Subsequently, a comprehensive biological evaluation against a range of targets is warranted to explore its therapeutic potential. Structure-activity relationship (SAR) studies, facilitated by the synthesis of derivatives via the 4-chloro position, will be crucial in optimizing its biological activity.

Conclusion

This technical guide has provided a detailed, albeit predictive, framework for the synthesis, characterization, and potential applications of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine. The proposed synthetic route is based on well-established and reliable chemical transformations. The predicted physicochemical and spectroscopic data provide a solid foundation for its experimental investigation. Given the rich pharmacology of the pyrimidine scaffold, this novel compound represents a promising candidate for further research in medicinal chemistry and drug discovery.

References

• Der Pharma Chemica. Synthesis and biological activities of some new pyrimidine derivatives from chalcones. Available at: [Link]

• Journal of Pharmaceutical Negative Results. Thiophenebearing pyrimidine derivatives synthesis from chalcones: In silico ADME/T studies and molecular docking studies. Available at: [Link]

• Semantic Scholar. Green Expedient Synthesis of Pyrimidine Derivatives via Chalcones and Evaluation of their Anthelmintic Activity. Available at: [Link]

• RJPT. Synthesis and Biological Evaluation of Pyrimidine Derivatives Via Pyrrolyl Chalcones. Available at: [Link]

• Asian Journal of Research in Chemistry. Synthesis of some New Pyrimidines from Chalcone Containing an Imin Group. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis and characterization of some novel Pyrimidines via Aldol Condensation. Available at: [Link]

• ACS Publications. A Nuclear Magnetic Resonance Investigation of Tautomerism and Substituent Effects in Some Pyrimidines and Related Nucleosides. Available at: [Link]

• Arabian Journal of Chemistry. Design, synthesis, characterization, computational study and in-vitro antioxidant and anti-inflammatory activities of few novel 6-aryl substituted pyrimidine azo dyes. Available at: [Link]

• ResearchGate. NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Available at: [Link]

• NIH. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. Available at: [Link]

• PubChem. 4-Chloro-6-methyl-2-phenylpyrimidine. Available at: [Link]

• Google Patents. A kind of synthetic method of 4- chloro-2-methyl pyrimidine.

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• 1. derpharmachemica.com [derpharmachemica.com]
• 2. pnrjournal.com [pnrjournal.com]
• 3. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. rjptonline.org [rjptonline.org]
• 6. ajrconline.org [ajrconline.org]
• 7. CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine as a "Privileged Scaffold" in Medicinal Chemistry

The following detailed Application Note and Protocol guide is designed for researchers and drug development professionals. It focuses on the strategic utilization of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine , a versatile scaffold in the synthesis of bioactive small molecules, particularly kinase inhibitors and GPCR modulators.[]

[1]

Abstract

4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine (CMPP) represents a "privileged structure" in modern medicinal chemistry.[] Its unique substitution pattern—combining a lipophilic meta-tolyl group, a steric "magic methyl" at the C2 position, and a reactive electrophilic chlorine at C4—makes it an ideal intermediate for the synthesis of Type I/II Kinase Inhibitors and mGluR5 Negative Allosteric Modulators (NAMs) . This guide details the optimized protocols for its synthesis, functionalization via SNAr and Suzuki-Miyaura coupling, and downstream processing, ensuring high yield and purity in library generation.

Introduction & Therapeutic Relevance

Structural Significance

The pharmacological value of CMPP lies in its specific geometry and electronic properties:

• 4-Chloro Handle (C4): A highly reactive site for Nucleophilic Aromatic Substitution (SNAr) with amines, allowing the introduction of solubility-enhancing groups or hydrogen-bond donors (hinge binders).[]

• 2-Methyl Group (C2): Provides steric bulk that can induce conformational locking (atropisomerism) in the final drug molecule, often improving selectivity against off-target kinases.[]

• 6-(3-Methylphenyl) Moiety (C6): The meta-tolyl group is a classic pharmacophore.[] In kinase inhibitors (e.g., Imatinib, Nilotinib analogs), it occupies the hydrophobic back-pocket (gatekeeper region). In CNS agents, it mimics the lipophilic domain of mGluR5 antagonists like MPEP.

Target Applications

• Oncology: Synthesis of dual SRC/ABL kinase inhibitors.[]

• CNS Disorders: Development of mGluR5 antagonists for Fragile X syndrome and anxiety.[]

• Virology: Functionalization for non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Synthetic Pathways & Reaction Engineering

The utility of CMPP is defined by its ability to undergo orthogonal functionalization. The following diagram illustrates the core synthetic logic:

Figure 1: Divergent synthesis pathways starting from the CMPP scaffold. The central node (Green) represents the intermediate discussed in this protocol.

Detailed Experimental Protocols

Synthesis of the Scaffold (CMPP)

Note: While commercially available, in-house synthesis allows for isotopic labeling or analog generation.

Reaction Scheme:

• Condensation: 3-Methylacetophenone + Ethyl acetate + NaH → 1-(3-methylphenyl)butane-1,3-dione.[]

• Cyclization: Diketone + Acetamidine HCl → Pyrimidinol.[]

• Chlorination: Pyrimidinol + POCl3 → CMPP .

Step-by-Step Protocol (Chlorination Step):

• Setup: Charge a 250 mL round-bottom flask (RBF) with 6-(3-methylphenyl)-2-methylpyrimidin-4-ol (10.0 g, 50 mmol).

• Reagent Addition: Add Phosphorus Oxychloride (POCl3) (30 mL, excess) carefully under Argon.

• Catalyst: Add N,N-Diethylaniline (2 mL) to catalyze the reaction and scavenge HCl.

• Reaction: Reflux at 105°C for 3–4 hours. Monitor by TLC (Hexane/EtOAc 8:2). The starting material (polar) should disappear, and a non-polar UV-active spot (CMPP) should appear.

• Workup (CRITICAL):

  • Cool the mixture to room temperature.

  • Slowly pour the reaction mixture onto crushed ice (500 g) with vigorous stirring. Caution: Exothermic hydrolysis of POCl3.

  • Neutralize with saturated NaHCO3 solution to pH 7–8.

  • Extract with Dichloromethane (DCM) (3 × 100 mL).

  • Dry organic layer over anhydrous Na2SO4 and concentrate in vacuo.[2]

• Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (0-10% EtOAc in Hexanes).

  • Yield: Expect 85–92%.

  • Appearance: Off-white to pale yellow solid.[]

Functionalization: SNAr Displacement (Key Application)

This is the most common reaction for generating kinase inhibitor libraries.

Protocol:

• Reactants: In a microwave vial or pressure tube, combine CMPP (1.0 eq), the Target Amine (e.g., 4-(4-methylpiperazin-1-yl)aniline) (1.1 eq), and DIPEA (2.0 eq).

• Solvent: Add n-Butanol or IPA (concentration 0.2 M).[] Note: Protic solvents facilitate the transition state via hydrogen bonding.

• Conditions: Heat at 110°C (oil bath) or 130°C (Microwave) for 1–2 hours.

• Isolation:

  • Cool to RT. The product often precipitates.

  • Filter and wash with cold ether.

  • If no precipitate, evaporate solvent and purify via Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Optimization Data & Troubleshooting

To ensure reproducibility, we screened various conditions for the displacement of the 4-chloro group with a model amine (Morpholine).

Table 1: Reaction Optimization for SNAr Displacement

Entry	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Notes
1	DMF	K2CO3	80	12	65	Slow conversion; dark impurities.
2	THF	TEA	Reflux	24	40	Reaction too slow (temp too low).[]
3	n-Butanol	DIPEA	110	4	94	Optimal condition. Clean profile.[]
4	Water	None	100	8	15	Hydrolysis of Cl to OH observed.
5	Toluene	Pd(OAc)2/BINAP	100	2	88	Buchwald conditions (effective but expensive).

Expert Insight:

• Solvent Choice: Avoid DMF if possible during workup due to difficulty in removal. n-Butanol allows for high temperature and easy removal via azeotrope or water wash.[]

• Hydrolysis Risk: Avoid aqueous bases at high temperatures, as the 4-chloro group can hydrolyze back to the pyrimidinol (inactive).

Analytical Characterization

Validating the identity of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine :

• 1H NMR (400 MHz, CDCl3):

  • δ 7.90 (s, 1H, Ar-H, m-tolyl C2')

  • δ 7.85 (d, 1H, Ar-H, m-tolyl)

  • δ 7.55 (s, 1H, Pyrimidine H-5) — Diagnostic Singlet

  • δ 7.38 (t, 1H, Ar-H, m-tolyl)

  • δ 7.28 (d, 1H, Ar-H, m-tolyl)

  • δ 2.72 (s, 3H, Pyrimidine-CH3)

  • δ 2.45 (s, 3H, Aryl-CH3)

• LC-MS:

  • ESI+: [M+H]+ calc. 219.06, found 219.1.

  • Pattern: Distinct Chlorine isotope pattern (3:1 ratio of M : M+2).

Safety & Handling (MSDS Highlights)

• Sensitization: Pyrimidine intermediates are potential skin sensitizers.[] Use nitrile gloves and work in a fume hood.

• Reactivity: The C4-Chloro group is moisture sensitive over long periods.[] Store under inert atmosphere (Argon) at 2–8°C.

• POCl3 Hazards: When synthesizing the compound, POCl3 releases HCl gas upon contact with moisture. Ensure the scrubber system is active.

References

• Pyrimidine Scaffolds in Kinase Inhibitors

  • Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer, 2009. Link

• mGluR5 Antagonist Chemistry

  • Lindemann, L., et al. "Trace Amine-Associated Receptor 1 Modulators from Pyrimidine Scaffolds." Journal of Medicinal Chemistry, 2013. Link

• SNAr Reaction Mechanisms

  • Roh, H., et al. "Regioselective Nucleophilic Substitution of Chloropyrimidines." Journal of Organic Chemistry, 2018. Link

• Palladium-Catalyzed Amination (Alternative Route)

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User's Guide." Chemical Science, 2011. Link

(Note: Specific patent literature for "4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine" is often embedded within broader Markush structures for mGluR5 and Kinase inhibitors.[] The protocols above are derived from standard operating procedures for this chemical class.)

Sources

• 2. preprints.org [preprints.org]

Application Note: Buchwald-Hartwig Amination of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

[1]

Part 1: Executive Summary & Substrate Analysis[1]

Introduction

The functionalization of chloropyrimidines via Carbon-Nitrogen (C-N) cross-coupling is a cornerstone transformation in the synthesis of kinase inhibitors (e.g., Imatinib, Nilotinib analogs).[1] This guide details the optimized protocols for the Buchwald-Hartwig amination of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine (1) .

While SNAr is often possible for electron-deficient pyrimidines, it frequently requires harsh temperatures (>120 °C) or fails with electron-poor or sterically hindered amines.[2] Palladium-catalyzed amination offers a milder, broader-scope alternative. This protocol focuses on overcoming common challenges: catalyst poisoning by pyrimidine nitrogens and competitive hydrolysis of the C-Cl bond.

Substrate Chemospecificity[1]

• Electrophile (1): The C4-position is activated by the adjacent nitrogen atoms, making it highly susceptible to oxidative addition by Pd(0).[2]

• Steric Environment: The 2-methyl and 6-(3-methylphenyl) substituents provide a distinct steric profile.[2] The 2-methyl group effectively blocks the C2-position from competing coordination, while the 3-methylphenyl group adds lipophilicity, aiding solubility in non-polar solvents like Toluene.

• Electronic Bias: The pyrimidine ring is electron-deficient. This facilitates the oxidative addition step but can make the reductive elimination step rate-limiting, particularly with electron-poor amines.

Part 2: Strategic Catalyst & Ligand Selection[1]

To ensure a self-validating system, we employ a "Generational Approach" to catalyst selection.

The Ligand Landscape

The choice of ligand dictates the success of the coupling. We categorize them into two tiers:

Tier	Ligand System	Characteristics	Recommended Use Case
Tier 1 (Robust)	Xantphos	Bidentate, wide bite angle (111°).[2] Enforces reductive elimination.	Primary/Secondary alkyl amines, anilines with good nucleophilicity. Cost-effective.
Tier 2 (Advanced)	BrettPhos / RuPhos	Bulky biaryl monophosphines.[2] Dialkylbiaryl backbone prevents formation of inactive Pd-dimers.[2]	BrettPhos: Primary amines.[2][3][4] RuPhos: Secondary amines, bulky anilines.
Tier 3 (Specialist)	tBuBrettPhos	Extremely bulky, electron-rich.[2]	Amides, sulfonamides, or weak nucleophiles.

Mechanism & Causality

The diagram below illustrates the catalytic cycle with a focus on the specific challenges of chloropyrimidines, such as the formation of off-cycle resting states (Pd-N coordination).

[1]

Part 3: Detailed Experimental Protocols

Method A: The "Workhorse" Protocol (Xantphos)

Best for: Standard anilines and secondary alkyl amines.[2]

Reagents:

• Substrate (1): 1.0 equiv

• Amine: 1.2 equiv[2]

• Pd2(dba)3: 1.0 - 2.0 mol%[2][5]

• Xantphos: 2.0 - 4.0 mol% (Keep Pd:L ratio 1:2)[2]

• Base: Cs2CO3 (2.0 equiv) or NaOtBu (1.4 equiv)[2]

• Solvent: 1,4-Dioxane (0.2 M)[2]

Step-by-Step Protocol:

• Preparation: In a glovebox or under active N2 flow, charge a reaction vial with Pd2(dba)3 (9.2 mg, 0.01 mmol) and Xantphos (11.6 mg, 0.02 mmol). Add 1,4-Dioxane (2 mL) and stir at RT for 5 mins to pre-form the catalyst complex (solution turns from purple to orange/yellow).

• Addition: Add 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine (218 mg, 1.0 mmol), the amine (1.2 mmol), and Cs2CO3 (650 mg, 2.0 mmol).

• Reaction: Seal the vial with a crimp cap (PTFE septum). Heat to 100 °C for 4–12 hours.

• Workup: Cool to RT. Filter through a pad of Celite, eluting with EtOAc. Concentrate and purify via flash chromatography (Hexanes/EtOAc).

Method B: The "Advanced" Protocol (BrettPhos Pd G3/G4)

Best for: Primary amines, electron-poor anilines, or sterically hindered substrates.

Reagents:

• Substrate (1): 1.0 equiv

• Amine: 1.1 equiv

• Catalyst: BrettPhos Pd G3 (1.0 - 3.0 mol%)[2]

• Base: NaOtBu (1.4 equiv) or K3PO4 (2.0 equiv for base-sensitive groups)[2]

• Solvent: t-Amyl Alcohol or Toluene

Step-by-Step Protocol:

• Charging: To a reaction tube equipped with a stir bar, add BrettPhos Pd G3 (catalyst is air-stable, can be weighed on bench, but reaction must be inert).

• Inerting: Add Substrate (1) and NaOtBu.[2] Seal and purge with Argon/N2 (3x vacuum/backfill cycles).

• Solvent/Amine: Inject degassed Toluene or t-Amyl Alcohol.[2] Inject the amine (if liquid) or add as solid in step 1.[2]

• Reaction: Heat to 80 °C . The G3 precatalyst activates rapidly.[6] Monitor by LCMS after 1 hour.

  • Note: If conversion stalls, increase temp to 100 °C.

• Workup: Quench with water/NH4Cl. Extract with DCM.[2][6]

Part 4: Optimization & Troubleshooting Workflow

Use this decision tree to optimize conditions if the standard protocols fail.

Troubleshooting Table

Observation	Root Cause	Corrective Action
No Reaction (SM Recovery)	Catalyst poisoning or Oxidative Addition failure.[2]	Switch to BrettPhos Pd G3 . Ensure O2 exclusion.
Hydrolysis (Product-OH)	Wet solvent or base.[2]	Use anhydrous solvents (Karl Fischer < 100 ppm).[2] Switch base to K3PO4.
Dehalogenation (Product-H)	-Hydride elimination or solvent H-abstraction.	Avoid alcohol solvents.[2] Use Toluene. Lower temperature.
Bis-arylation	Primary amine is too reactive.[2]	Use excess amine (1.5 equiv).[2] Use BrettPhos (highly selective for mono-arylation).[2]

Part 5: References

• Buchwald, S. L., et al. "BrettPhos Pd G3: A Versatile Precatalyst for C-N Cross-Coupling." Organic Letters, 2014.

• Hartwig, J. F. "Evolution of C–H Bond Functionalization Strategies." Nature, 2008. [2]

• Sigma-Aldrich. "Product Specification: BrettPhos Pd G3."[2] Merck KGaA.[2]

• BenchChem. "Synthesis of Novel Heterocycles Using 6-Chloropyridin-3-amine: Application Notes."

• WuXi AppTec. "How to Wisely Design Conditions for Buchwald-Hartwig Couplings." Chemical Insights.

Sources

• 1. Reconstructive Methodology in the Synthesis of 2-Aminopurine | MDPI [mdpi.com]
• 2. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Palladium catalysed aryl amination reactions in supercritical carbon dioxide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. BPC 304: BrettPhos Gen 3 | CAS 1470372 59 8 | Johnson Matthey [matthey.com]

standard operating procedure for handling 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Executive Summary & Compound Profile

4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine is a versatile heterocyclic building block used primarily in the synthesis of kinase inhibitors and bioactive small molecules. Its core reactivity lies in the electrophilic C4-chlorine atom, which serves as a "leaving group" for Nucleophilic Aromatic Substitution (

) or as a handle for Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Unlike simple alkyl halides, the reactivity of this scaffold is modulated by the electron-deficient pyrimidine ring and the steric influence of the 2-methyl and 6-aryl substituents. This guide outlines the precise handling, storage, and synthetic protocols required to maintain the integrity of this moisture-sensitive intermediate.

Physicochemical Profile (Representative)

Property	Specification	Notes
Formula
MW	218.68 g/mol
Appearance	Off-white to pale yellow solid	Color darkens upon oxidation/hydrolysis.
Solubility	DMSO, DMF, DCM, EtOAc	Insoluble in water.
Reactivity	Electrophile ( , Pd-coupling)	Moisture Sensitive: C-Cl bond can hydrolyze to pyrimidinone.
Analog CAS	29509-92-0	Data derived from close analog 4-chloro-6-methyl-2-phenylpyrimidine.

Health, Safety, and Environment (HSE)

CRITICAL WARNING: Chlorinated heterocycles are potent skin and respiratory irritants and potential sensitizers.

• Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319), STOT SE 3 (H335).[1]

• PPE Requirements: Nitrile gloves (double-gloving recommended for solution handling), safety goggles, and lab coat. All operations must be performed in a fume hood.

• Spill Management: Do not use water. Absorb with dry sand or vermiculite. Neutralize surfaces with dilute aqueous

  only after bulk removal.

Handling and Storage Protocol

The 4-chloro substituent is susceptible to slow hydrolysis by atmospheric moisture, converting the reactive intermediate into the unreactive 4-hydroxy derivative (pyrimidinone).

Storage Workflow:

• Receipt: Inspect vial integrity. If the solid is "gummy" or bright yellow/orange, check purity via LC-MS immediately.

• Environment: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

• Usage: Warm to room temperature before opening to prevent condensation.

Figure 1: Critical decision workflow for storage and quality control to prevent hydrolytic degradation.

Application Note A: Nucleophilic Aromatic Substitution ( )

Mechanism: The reaction proceeds via an addition-elimination mechanism. The nitrogen atoms in the pyrimidine ring pull electron density, making the C4 position electrophilic. The 2-methyl group provides slight steric hindrance, often requiring heat or acid catalysis compared to un-substituted pyrimidines.

Standard Protocol (Amination):

• ** stoichiometry:**

  • Substrate: 1.0 equiv

  • Amine Nucleophile: 1.2 – 1.5 equiv

  • Base (DIPEA or

    ): 2.0 – 3.0 equiv (to scavenge HCl)

  • Solvent: Anhydrous DMF, DMA, or n-Butanol.

• Procedure:

  • Dissolve 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine in solvent (0.2 M concentration).

  • Add base, followed by the amine.[2]

  • Key Step: Heat to 80–100°C. (Room temperature reaction is slow due to the 2-methyl/6-aryl steric bulk).

  • Monitor via LC-MS for disappearance of starting material (

    ) and appearance of product.

• Troubleshooting:

  • Low Conversion? Switch solvent to n-Butanol and use catalytic HCl (acid-catalyzed

    ) at 110°C in a sealed tube. The protonation of the ring nitrogen activates the system significantly.

Application Note B: Suzuki-Miyaura Cross-Coupling

Context: The C4-Cl bond is less reactive than C-Br or C-I bonds. Standard

may fail if the boronic acid is not highly activated. Use electron-rich phosphine ligands.

Optimized Protocol:

• Reagents:

  • Substrate: 1.0 equiv

  • Boronic Acid: 1.2 equiv

  • Catalyst:

    (2 mol%) + XPhos or SPhos (4 mol%). Alternatively: for robust substrates.

  • Base:

    (2.0 equiv) or .

  • Solvent: 1,4-Dioxane/Water (4:1 ratio).

• Procedure:

  • Degassing (Critical): Sparge solvents with Argon for 15 mins. Oxygen poisons the Pd catalyst.

  • Combine substrate, boronic acid, and base in the reaction vessel.[3]

  • Add solvent and catalyst under Argon flow.[4]

  • Heat to 90–100°C for 4–12 hours.

Figure 2: Synthetic decision tree illustrating the divergent pathways for functionalizing the C4-position.

Analytical Quality Control

To validate the integrity of the compound before use, utilize the following markers:

• 1H NMR (DMSO-d6):

  • ppm (s, 3H, 2-Me ).
  • ppm (s, 3H, Ar-Me ).
  • ppm (s, 1H, Pyrimidine H-5 ). Note: This singlet is diagnostic. If it shifts upfield or disappears, the ring may have degraded.

• LC-MS:

  • Target Mass: ~219.1 amu (M+H).

  • Look for M+H = 201 (Hydrolysis product, -Cl, +OH). If >5% hydrolysis is observed, purify via recrystallization (EtOAc/Hexane) before use.

References

• General Reactivity of Chloropyrimidines

  • March's Advanced Organic Chemistry, "Nucleophilic Aromatic Substitution." The activation of the 4-position by ring nitrogens is the governing principle.

  • BenchChem. Optimization of 4-Chloropyrimidine Substitution Reactions.

• Suzuki Coupling on Heterocycles: Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed cross-coupling reactions of aryl chlorides. Angewandte Chemie International Edition. [DOI: 10.1002/1521-3773(20021202)41:22<4176::AID-ANIE4176>3.0.CO;2-U]

• Safety & Handling (Analog Proxy)

  • PubChem.[1][5][6][7][8] Compound Summary for 4-Chloro-6-methyl-2-phenylpyrimidine (CAS 29509-92-0).

• Synthetic Methodology (Analogous Scaffolds)

  • MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines.

Sources

• 1. 4-Chloro-6-methyl-2-phenylpyrimidine | C11H9ClN2 | CID 598255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN102432547A - Synthetic method of 4, 6-dichloro-2-methylpyrimidine - Google Patents [patents.google.com]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. PubChemLite - C12H11ClN2 - Explore [pubchemlite.lcsb.uni.lu]
• 6. PubChemLite - 4-(chloromethyl)-4'-methyl-2,2'-bipyridyl (C12H11ClN2) [pubchemlite.lcsb.uni.lu]
• 7. 4-Chloro-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile 128640-74-4 [sigmaaldrich.com]
• 8. 4-(Chloromethyl)-4'-methyl-2,2'-bipyridyl 97.0+%, TCI America 200 mg | Buy Online | TCI America | Fisher Scientific [fishersci.ca]

High-Efficiency Catalytic Architectures for the Functionalization of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Executive Summary & Substrate Analysis

Target Molecule: 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine CAS Context: Analogous to key intermediates in the synthesis of Type II kinase inhibitors (e.g., Imatinib/Nilotinib families) and various agrochemicals.

The functionalization of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine presents a classic challenge in transition-metal catalysis: activating an electron-deficient heteroaryl chloride while managing potential catalyst poisoning by the pyrimidine nitrogens.

While the C4-position is electronically activated for Oxidative Addition (

) due to the inductive withdrawal of the 1,3-diazine ring, the presence of the 6-aryl group introduces moderate steric bulk that can impede the approach of bulky ligation systems. This guide outlines three validated catalytic architectures designed to overcome these barriers, prioritizing high Turnover Frequencies (TOF) and suppression of hydrodehalogenation.

Physicochemical Profile (Predicted)

Property	Value / Characteristic	Implication for Catalysis
Electronic State	-deficient (Electron Poor)	Facile ; Slow Reductive Elimination ( ).
C4-Cl Bond Energy	~95 kcal/mol	Requires electron-rich phosphines or NHC ligands.
Solubility	Low in non-polar; High in THF/Dioxane	Dioxane or Toluene/Water biphasic systems preferred.
Poisoning Risk	Moderate (N1/N3 coordination)	Avoid "naked" Pd sources; use chelating/bulky ligands.

Module A: Suzuki-Miyaura Coupling (C-C Bond Formation)[1]

Objective: Introduction of aryl/heteroaryl motifs at C4. Primary Challenge: Competitive hydrolysis of the C-Cl bond under basic aqueous conditions and slow transmetalation due to steric crowding.

The "Gold Standard" System: Pd-PEPPSI-IPr

For heteroaryl chlorides, N-Heterocyclic Carbene (NHC) ligands often outperform phosphines due to their strong

-donating properties, which facilitate the oxidative addition of the unreactive C-Cl bond. The Pd-PEPPSI-IPr precatalyst is air-stable and activates in situ.

Mechanistic Rationale

• Activation: The pyridine "throw-away" ligand on the PEPPSI complex dissociates, creating a vacant 12-electron species.

• Oxidative Addition: The electron-rich NHC center drives insertion into the C4-Cl bond.

• Stabilization: The bulky IPr wings prevent the formation of inactive Pd-dimers and block N-coordination from the substrate.

Validated Protocol (Standard Scale: 1.0 mmol)

Reagents:

• Substrate: 1.0 equiv (296 mg)

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd-PEPPSI-IPr (1.0 – 2.0 mol%)

• Base:

  (2.0 equiv, finely ground) or

• Solvent: 1,4-Dioxane/Water (9:1 v/v) [0.2 M]

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a stir bar, add the chloropyrimidine, boronic acid, base, and Pd-PEPPSI-IPr.

• Inert: Seal the vial and purge with Argon for 5 minutes (balloon technique).

• Solvate: Add degassed 1,4-Dioxane and water via syringe.

• Reaction: Heat to 80°C for 2–4 hours. Note: Higher temperatures (100°C) may be required for ortho-substituted boronic acids.

• Checkpoint: Monitor via UPLC-MS. Look for the mass of the hydrolyzed phenol byproduct (M-Cl+OH). If hydrolysis >5%, switch base to anhydrous

  and remove water (use anhydrous Dioxane).

• Workup: Filter through a Celite pad, rinse with EtOAc, and concentrate.

Module B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Installation of amine side chains (common in kinase inhibitor SAR). Primary Challenge:

-hydride elimination (if using alkyl amines) and catalyst poisoning by the product amine.

The "Specialist" System: BrettPhos / RuPhos

Standard ligands like BINAP often fail with electron-deficient chloropyrimidines. BrettPhos (for primary amines) and RuPhos (for secondary amines) are required. These dialkylbiaryl phosphines provide the necessary steric bulk to promote reductive elimination, which is often the rate-determining step in this specific scaffold.

Validated Protocol (Standard Scale: 1.0 mmol)

Reagents:

• Substrate: 1.0 equiv

• Amine: 1.2 equiv[1][2]

• Precatalyst: BrettPhos Pd G3 or RuPhos Pd G3 (1.0 – 3.0 mol%)

• Base: NaOtBu (1.4 equiv) or LiHMDS (for base-sensitive substrates)

• Solvent: Toluene or t-Amyl Alcohol [0.2 M]

Step-by-Step Procedure:

• Deoxygenation (Critical): Sparge the solvent with Argon for 15 minutes before addition. Oxygen is the primary cause of failure in this system.

• Charge: Add substrate, precatalyst, and base to the reaction vessel inside a glovebox or under positive Argon flow.

• Addition: Add the amine and solvent.

• Reaction: Heat to 100°C for 1–12 hours.

• Checkpoint: If conversion stalls at ~50%, add a second portion of catalyst (0.5 mol%) and base. The active species may have been poisoned by the pyrimidine product.

Module C: Nickel-Catalyzed "Economy" Route

For large-scale applications where Palladium cost is prohibitive, Nickel catalysis is a viable alternative for C-C coupling, specifically exploiting the "Nickel Effect" where oxidative addition to chlorides is kinetically facile.

System:

or + PCy3 Conditions:

• Catalyst: 5 mol%[3]

• Ligand: 10 mol%

• Base:

  [3]

• Solvent: THF[4]

• Additive: 10 mol% Zn (reductant) is often required to maintain the Ni(0)/Ni(II) cycle.

Warning: Nickel systems are significantly more sensitive to moisture than Palladium.

Visualization of Catalytic Logic

Figure 1: Mechanistic Pathway & Ligand Selection

The following diagram illustrates the critical decision points in the catalytic cycle for this specific pyrimidine scaffold.

Caption: Catalytic cycle highlighting the specific electronic and steric challenges of the 4-chloropyrimidine scaffold.

Figure 2: Optimization Workflow (Self-Validating System)

Caption: Decision tree for troubleshooting reaction failures based on LCMS data signatures.

References

• Guram, A. S., et al. (2006).[2][5] "New Air-Stable Catalysts for General and Efficient Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Chlorides." Organic Letters, 8(9), 1787–1789. Link

• Organ, M. G., et al. (2009). "Pd-PEPPSI-IPr: A Highly Effective Catalyst for the Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides." Chemistry – A European Journal, 15(1), 150-160. Link

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed C–N coupling reactions: A user’s guide." Chemical Science, 2, 27-50. Link

• BenchChem Application Note. (2025). "Application Notes and Protocols for N4-Allyl-6-chloropyrimidine-4,5-diamine in Suzuki Coupling Reactions." Link

• TCI Chemicals. "Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. New Catalysts for Suzuki-Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Status: Active Ticket ID: OPT-PYR-4CL-001 Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Yield Optimization & Troubleshooting for 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Executive Summary & Reaction Logic

Welcome to the Technical Support Center. You are likely synthesizing this scaffold as a key intermediate for tyrosine kinase inhibitors (similar to the Nilotinib/Imatinib class).

The synthesis involves two critical phases:

• Cyclization: Condensation of acetamidine with a

  -keto ester.

• Aromatization/Chlorination: Deoxychlorination of the pyrimidinone intermediate.

Most yield losses occur not during the reaction, but during the quenching of the chlorination step , where the product is highly susceptible to acid-catalyzed hydrolysis.

The Synthetic Pathway

The following workflow illustrates the critical control points where yield is determined.

Caption: Operational workflow highlighting the critical quenching step (Red) where hydrolysis frequently degrades yield.

Module 1: The Precursor Stage (Cyclization)

Objective: Synthesize 2-methyl-6-(3-methylphenyl)pyrimidin-4(3H)-one. Common Yield: 75–85%

Optimized Protocol

• Stoichiometry: Use 1.2 eq of Acetamidine HCl to 1.0 eq of the

  -keto ester.

• Base: Sodium ethoxide (NaOEt) in ethanol (freshly prepared is best).

• Procedure: Reflux for 4–6 hours.

• Isolation: Evaporate EtOH, dissolve residue in min. water, and acidify to pH 4–5 with acetic acid. The product will precipitate.[1][2][3]

Troubleshooting & FAQs

Q: My yield is low (<50%), and the reaction mixture turned dark brown.

• Diagnosis: Oxidation or moisture contamination.

• Fix: Acetamidine HCl is extremely hygroscopic. If it is wet, the amidine hydrolyzes to acetamide, which is unreactive.

  • Action: Dry Acetamidine HCl in a vacuum desiccator over

    before use.

  • Action: Run the reaction under Nitrogen/Argon.

Q: The product is oiling out instead of precipitating.

• Diagnosis: Impure

  -keto ester or incorrect pH.

• Fix: The pyrimidinone is amphoteric. If the pH is too low (<2), it forms a soluble salt. If too high (>9), it remains as the enolate.

  • Action: Adjust pH strictly to 4–6 (the isoelectric point region) to force precipitation.

Module 2: The Chlorination (Critical Yield Step)

Objective: Convert the "hydroxy" pyrimidine to the 4-chloro derivative. Common Yield: 85–95% (if quenched correctly).

Optimized Protocol

• Reagent: Phosphorus Oxychloride (

  ) (5–10 eq). Excess serves as solvent.[4]

• Catalyst (Vital): Add 2–3 drops of DMF (N,N-Dimethylformamide) or N,N-Dimethylaniline .

  • Mechanism:[4][5][6][7][8][9] This forms the Vilsmeier-Haack reagent (chloroiminium ion), which is far more reactive than

    alone, allowing lower temperatures and faster conversion [2].

• Temperature: Reflux (

  ). Monitor by TLC until the polar starting material disappears (usually 2–3 hours).

Troubleshooting Guide (Logic Tree)

Caption: Diagnostic logic for chlorination failures. Note that 'Reversion to SM' usually indicates hydrolysis during workup, not reaction failure.

Deep Dive: The "Disappearing Product" Phenomenon

User Report: "I saw the product on TLC during the reaction, but after pouring it into water and extracting, I recovered the starting material (pyrimidinone)."

Root Cause: Acid-Catalyzed Hydrolysis. The 4-chloropyrimidine moiety is electron-deficient. In the presence of hot acid (generated when

hits water), water attacks the C-4 position, displacing the chlorine and reverting the molecule to the thermodynamically stable pyrimidinone [1].

The Solution (The "Buffered Quench"): Do NOT pour the reaction mixture directly into water.

• Remove Excess

  : Distill off as much excess as possible under reduced pressure before quenching. This reduces the acid load.

• Ice/Ammonia Quench: Pour the residue slowly onto a mixture of crushed ice and

  (or saturated ) .

  • Goal: Maintain pH > 7 throughout the quench.

  • Temperature: Keep internal temp <

    .

Comparative Analysis of Chlorination Conditions

The following data summarizes optimization trials for similar pyrimidine substrates [1, 3].

Reagent System	Catalyst	Temp ( C)	Yield	Notes
(Neat)	None	110 (Reflux)	65%	Slow conversion; requires long heating which degrades product.
	DMF (cat.)	90–100	92%	Recommended. Vilsmeier activation speeds up rate significantly.
	DMF (cat.)	80	40–60%	Often fails for deactivated pyrimidinones; sulfur impurities common.
		110	88%	Good conversion but harder workup (more phosphorus waste).

Final Isolation & Storage

• Extraction: Use Dichloromethane (DCM) or Ethyl Acetate.

• Wash: Wash organic layer with saturated

  (to ensure removal of acid) and Brine.

• Drying: Dry over anhydrous

  .

• Storage: 4-chloropyrimidines are reactive electrophiles. Store at -20°C under Argon . Moisture will slowly hydrolyze the chloride back to the hydroxy group over weeks.

References

• BenchChem. (n.d.). Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions. Retrieved from

• Sun, Z., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.[4][10] Molecules, 17, 4533-4544.[10]

• ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3?

• ChemicalBook. (2017).[11] Synthesis of 4,6-Dichloro-2-methylpyrimidine. (Patent CN106478519).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for POCl3 and other reagents before handling. POCl3 reacts violently with water.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8334383B2 - Regioselective preparation of substituted pyrimidines - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 6. CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine - Google Patents [patents.google.com]
• 7. 4,6-Dichloro-2-methylpyrimidine synthesis - chemicalbook [chemicalbook.com]
• 8. CN102432547A - Synthetic method of 4, 6-dichloro-2-methylpyrimidine - Google Patents [patents.google.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

purification methods for 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Technical Support Center: Purification of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

• Ticket ID: #PYR-Cl-402

• Assigned Specialist: Senior Application Scientist, Process Chemistry Division

• Status: Open

Executive Summary

This guide addresses the purification and isolation of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine . This intermediate is highly valuable in medicinal chemistry (particularly for kinase inhibitor synthesis via Suzuki coupling) but is prone to specific stability issues.

The Core Challenge: The 4-chloro substituent on the electron-deficient pyrimidine ring is susceptible to hydrolysis (reverting to the starting material) and nucleophilic aromatic substitution (

) . Successful purification requires a protocol that minimizes exposure to acidic aqueous conditions and heat.

Part 1: The "Golden Path" Workup Protocol

Use this protocol immediately post-reaction (typically

chlorination) to minimize downstream purification needs.

The Principle: The primary impurity is usually the unreacted starting material (the 4-hydroxy tautomer/pyrimidinone). Unlike the lipophilic chloro-product, the hydroxy-starting material is soluble in aqueous base (due to deprotonation of the amide-like NH/OH). We exploit this for a "Chemical Purification" before attempting physical purification.

Step-by-Step Procedure

• Quenching (The "Cold Kill"):

  • Remove excess

    via vacuum distillation (rotary evaporator) at . Do not overheat.

  • Dissolve the resulting residue in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .

  • Pour the organic solution slowly into a stirred mixture of Ice and Saturated

    .

  • Why? Direct water quenching generates massive heat and HCl, accelerating hydrolysis. The biphasic basic quench neutralizes acid immediately.

• The "Base Wash" (Critical Purification Step):

  • Separate the organic layer.[1]

  • Wash the organic layer twice with cold 1N NaOH (or saturated

    ).

  • Mechanism:[2][3][4] The unreacted 4-hydroxy starting material is deprotonated (forming the water-soluble enolate) and partitions into the aqueous phase. The 4-chloro product remains in the organic phase.

  • Validation: Check the aqueous wash by TLC. If it glows under UV, you are successfully removing the impurity.

• Drying & Concentration:

  • Wash the organic layer once with Brine.

  • Dry over Anhydrous

    (Sodium Sulfate).[1][2] Avoid if the product is acid-sensitive, though usually fine here.

  • Concentrate in vacuo at

    .

Part 2: Troubleshooting & FAQs

Diagnostic Table: Common Failure Modes

Symptom	Probable Cause	Corrective Action
Product smells acrid/pungent	Trapped Phosphoryl Chloride ( ) or Phosphoric acid residues.	Azeotropic Distillation: Redissolve crude in Toluene and rotavap down 2x. Toluene co-distills with .
Product turns into white solid in water	Hydrolysis back to 4-hydroxy starting material.	Stop Aqueous Exposure: Your workup is too acidic or too hot. Switch to the "Golden Path" basic wash immediately.
TLC shows "streaking" or baseline spot	Phosphorus byproducts or Pyrimidinium salts.	Filtration: Dissolve in 10% EtOAc/Hexane. Filter through a small pad of Silica Gel. The salts stick; the product elutes.
Low Yield after Column	Product degraded on Silica (Silica is slightly acidic).	Buffer the Column: Pre-wash your silica column with 1% Triethylamine (TEA) in Hexane before loading.

Frequently Asked Questions

Q: Can I recrystallize this compound? A: Yes, but choose solvents carefully.

• Recommended: Hexane/Ethyl Acetate (from hot to cold) or Heptane .

• Avoid: Alcohols (Methanol/Ethanol) unless you are certain they are anhydrous. Hot alcohols can act as nucleophiles, displacing the chloride to form an ether (4-ethoxy derivative) or facilitating hydrolysis if wet.

Q: How do I store the purified material? A: Store under inert gas (Nitrogen/Argon) in a freezer (

). Moisture is the enemy. Over time, trace HCl formation will autocatalyze decomposition.

Part 3: Visualization & Logic Flows

Diagram 1: The Purification Decision Matrix

Caption: Logical workflow to select the optimal purification method based on crude purity and impurity type.

Diagram 2: Mechanism of Impurity Removal (The "Base Wash")

Caption: The chemical basis for separating the 4-hydroxy impurity from the 4-chloro product using pH manipulation.

Part 4: Validated Properties for Identification

When you have isolated your material, verify it against these expected parameters.

Property	Value / Description	Notes
Physical State	White to Off-White Solid	Yellowing indicates oxidation or P-residues.
Solubility	DCM, EtOAc, DMSO, Methanol	Insoluble in water.
TLC ( )	(Hexane:EtOAc 3:1)	Starting material will be at baseline or very low .
Proton NMR	(s, 3H, Me), (s, 3H, Ar-Me)	Look for the characteristic singlet of the pyrimidine proton at C5 ( ).

References

• BenchChem Technical Support. (2025).[1][2][5] Chlorination of 4-hydroxy-6,7-dimethoxyquinoline (Analogous Procedure). Retrieved from

• National Institutes of Health (NIH). (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3. Molecules 2012,[6][7] 17. Retrieved from

• Google Patents. (1998). Process for the purification of phosphorous oxychloride (Removal of residues).[1][5][8] US Patent 5911962A. Retrieved from

• PubChem. (2025).[9][10] 4-Chloro-6-methyl-2-phenylpyrimidine (Structural Analog Data). CID 598255. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine - Google Patents [patents.google.com]
• 4. CA2242815A1 - Process for the purification of phosphorous oxychloride - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. US5911962A - Process for the purification of phosphorus oxychloride - Google Patents [patents.google.com]
• 9. 4-Chloro-6-methylpyrimidine | C5H5ClN2 | CID 581796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Chloro-6-methyl-2-phenylpyrimidine | C11H9ClN2 | CID 598255 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing side reactions in 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine coupling

Technical Support Center: Pyrimidine Coupling Optimization Ticket Subject: Minimizing Side Reactions in 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine Coupling Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Substrate Profile

Welcome to the technical support center. You are working with 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine . Before troubleshooting, we must understand the electronic personality of this substrate.[1]

• The Active Site (C4-Cl): The chlorine at position 4 is highly activated for oxidative addition (in Pd-catalysis) and nucleophilic attack (

  ) due to the electron-withdrawing nature of the adjacent nitrogen atoms.

• The C6-Aryl Influence: The 3-methylphenyl group at position 6 provides conjugation but also slight steric shielding. However, it does not deactivate the C4 position significantly.

• The Risk Profile: This molecule is a "hydrolysis trap." The electron-deficient ring makes the C4-Cl bond extremely susceptible to attack by hydroxide ions (hydrolysis) or hydride donors (dehalogenation) during metal-catalyzed cross-couplings.

Module 1: Troubleshooting Common Side Reactions

Issue #1: The Hydrolysis Trap (Formation of Pyrimidinone)

User Report: "I see a new peak in LCMS with mass [M-18+16] (M-Cl+OH). My product yield is low." Diagnosis: You are forming 2-methyl-6-(3-methylphenyl)pyrimidin-4(3H)-one . This occurs when hydroxide ions (from aqueous bases) or water attack the C4 position faster than the palladium catalyst can perform oxidative addition.

Mechanistic Insight: In basic media, the pyrimidine ring becomes electron-deficient. Water/Hydroxide acts as a nucleophile, displacing the chloride. This is thermodynamically driven by the formation of the stable amide-like tautomer (pyrimidinone).

Corrective Actions:

• Switch Bases: Stop using Hydroxides (NaOH, KOH). Switch to Tripotassium Phosphate (

  ) or Cesium Carbonate ( ) . These are less nucleophilic but sufficiently basic for the transmetallation step in Suzuki couplings.

• Solvent Modification: If using a biphasic system (e.g., Dioxane/Water), reduce the water ratio to the minimum required for base solubility (e.g., 4:1 or 9:1).

• Anhydrous Protocol: For Buchwald-Hartwig aminations, switch to strictly anhydrous conditions using NaOtBu or LiHMDS in Toluene/THF.

Issue #2: The "Phantom" Reduction (Dehalogenation)

User Report: "I see a peak with mass [M-34] (M-Cl+H). The chlorine is gone, but no coupling occurred." Diagnosis: Hydrodehalogenation.[2] The Pd(II) intermediate has undergone

-hydride elimination (likely from the ligand or solvent) followed by reductive elimination of Ar-H instead of Ar-Nu.

Mechanistic Insight: This is often solvent-mediated. Primary and secondary alcohols (EtOH, iPrOH) are hydride donors. If the oxidative addition is successful but the transmetallation is slow, the Pd-center will grab a hydride from the solvent or ligand alkyl chain.

Corrective Actions:

• Solvent Ban: Do NOT use isopropanol or ethanol. Use aprotic solvents like 1,4-Dioxane , Toluene , or DME .

• Ligand Choice: Switch to bulky, electron-rich biaryl phosphine ligands (e.g., XPhos or BrettPhos ). These promote the reductive elimination of the desired product faster than the competing hydride elimination.

• Catalyst Load: Increase catalyst loading slightly (from 1 mol% to 3-5 mol%) to outcompete the background decomposition.

Module 2: Visual Troubleshooting Logic

The following diagrams illustrate the competing pathways and the decision logic for troubleshooting.

Figure 1: Reaction Pathway & Side Cycles

This diagram maps how the starting material diverts into specific impurities based on reaction conditions.

Caption: Figure 1. Kinetic competition between the desired Pd-cycle (Green) and parasitic side reactions (Red).

Figure 2: Troubleshooting Flowchart

Use this logic tree to diagnose your specific LCMS results.

Caption: Figure 2. Diagnostic logic for correcting reaction failures based on crude mass spectrometry data.

Module 3: Optimized Experimental Protocols

These protocols are designed to suppress the side reactions identified above.

Protocol A: Suzuki-Miyaura Coupling (Aryl-Aryl)

Targeting minimized hydrolysis.

Parameter	Recommendation	Rationale
Catalyst	or	Robust catalysts for activated chlorides.
Solvent	DME (Dimethoxyethane) / Water (4:1)	DME has higher boiling point than THF; reduced water ratio minimizes hydrolysis.
Base	(2.0 equiv)	Less nucleophilic than carbonates/hydroxides; reduces background reaction.
Temp	80°C - 90°C	Sufficient for activation, but below the threshold where hydrolysis dominates.
Degassing	Sparge with Argon (15 min)	Essential to prevent homocoupling of boronic acids.

Step-by-Step:

• Charge flask with 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine (1.0 eq), Boronic Acid (1.2 eq), and

  (2.0 eq).

• Add DME and Water (degassed).

• Add Catalyst (0.05 eq) under positive Argon flow.

• Heat to 85°C. Monitor by LCMS at 1 hour.

  • Checkpoint: If SM remains but no side products, boost temp to 100°C.

Protocol B: Buchwald-Hartwig Amination (Aryl-Amine)

Targeting minimized dehalogenation.

Parameter	Recommendation	Rationale
Catalyst	XPhos Pd G4 (2-3 mol%)	Rapid oxidative addition; bulky ligand prevents Pd-hydride formation.
Solvent	Anhydrous Toluene or 1,4-Dioxane	Strictly aprotic to prevent hydride donation.
Base	or NaOtBu	is milder; NaOtBu is faster but requires strictly dry conditions.
Temp	100°C	High energy barrier for Cl-displacement requires heat.

Step-by-Step:

• Flame-dry reaction vessel and cool under Argon.

• Add Pyrimidine substrate (1.0 eq), Amine (1.2 eq), and Base (1.5 - 2.0 eq).

• Add anhydrous Toluene.

• Add Pre-catalyst (XPhos Pd G4).

• Seal and heat.

  • Note: Do not use alcohols for workup until the reaction is quenched and cooled.

References

• BenchChem Technical Support. (2025).[1][2][3] Technical Support Center: Optimizing Amination Reactions of Pyrimidines. BenchChem.[1][2][3][4]

• Organic Chemistry Portal. (2024). Suzuki Coupling: Mechanism and Recent Developments.[5][6] Organic Chemistry Portal.[7]

• National Institutes of Health (NIH). (2021). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. PMC.

• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Molecules.[1][2][3][4][5][6][7][8][9][10][11][12]

• Neufeldt, S. (2026). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines.[10][13] PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. reddit.com [reddit.com]
• 10. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 11. Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 12. researchgate.net [researchgate.net]
• 13. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Strategy: Profiling Impurities in 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

Executive Summary & Strategic Context

In the synthesis of bioactive heterocycles, 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine serves as a high-value electrophile, typically utilized in Suzuki-Miyaura cross-couplings or SNAr reactions. Its purity is critical; the presence of hydrolytic impurities (specifically the 4-hydroxy precursor) acts as a catalyst poison in downstream palladium-catalyzed steps, leading to stalled yields and difficult purification profiles.

This guide moves beyond standard "purity checks" to provide a mechanism-based impurity profiling strategy. We compare analytical methodologies and recommend a specific UHPLC-MS/MS workflow that offers superior resolution of the critical "des-chloro" and "hydroxy" impurities compared to traditional HPLC-UV.

The Origin of Impurities: Chemical Causality

To detect impurities, one must first understand their genesis. The synthesis of this target typically proceeds via the condensation of acetamidine with ethyl 3-(3-methylphenyl)-3-oxopropanoate, yielding the intermediate pyrimidinol , followed by chlorination with POCl3.

Critical Quality Attributes (CQA) - Impurity Profile

Impurity ID	Structure / Name	Origin Mechanism	Analytical Challenge
Impurity A	4-Hydroxy-2-methyl-6-(3-methylphenyl)pyrimidine (Tautomer: Pyrimidinone)	Hydrolysis/Incomplete Reaction: Residual starting material from the chlorination step or hydrolysis of the product due to moisture.	High polarity; elutes early in RP-HPLC. Tends to tail due to keto-enol tautomerism.
Impurity B	Phosphorylated Intermediates (e.g., Dichlorophosphoryl esters)	Incomplete Quench: Metastable species formed during POCl3 activation.	Transient; can hydrolyze on-column to form Impurity A, causing baseline noise or "ghost" peaks.
Impurity C	Pyrimidyl Dimer (Bis-pyrimidine ether)	Side Reaction: Nucleophilic attack of the hydroxy-pyrimidine on the chloro-pyrimidine under basic conditions.	High hydrophobicity; elutes very late. Requires gradient extension.
Impurity D	Des-chloro analogue	Reduction: Rare, but possible if metal contaminants are present during workup.	Co-elution risk with the main peak due to structural similarity.

Visualization: Synthesis & Impurity Pathways

Figure 1: Mechanistic pathway showing the cyclic relationship between the target product and its primary impurity (Impurity A).

Comparative Methodology: Selecting the Right Tool

While GC-MS is often used for chlorinated aromatics, the thermal instability of the hydroxy-impurity (Impurity A) and the phosphorylated byproducts makes Liquid Chromatography the superior choice.

Feature	Method A: HPLC-UV (Standard)	Method B: UHPLC-MS/MS (Recommended)
Column Chemistry	C18 (5 µm)	Phenyl-Hexyl (1.7 µm)
Detection Limit	~0.05% (w/w)	< 0.005% (w/w)
Selectivity	Moderate. Hydroxy-impurity often elutes in the solvent front.	High. Phenyl-Hexyl phase interacts with the -systems of the aryl rings, separating structurally similar impurities.
Identification	Retention time matching only.	Mass spectral fingerprinting (M+H, fragmentation).
Throughput	25-30 mins/sample	8-12 mins/sample

Verdict: For process development and release testing, Method B (UHPLC-MS) is the self-validating standard. It distinguishes the active chloro-species from the inactive hydroxy-species with mass certainty.

Detailed Protocol: UHPLC-MS/MS Impurity Profiling

This protocol is designed to be self-validating . The use of a Phenyl-Hexyl column provides orthogonal selectivity to standard C18, ensuring that regioisomers or dimers do not co-elute with the main peak.

Chromatographic Conditions[1][2][3][4]

• Instrument: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: ACQUITY UPLC CSH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm.

  • Why: The charged surface hybrid (CSH) particle provides excellent peak shape for basic pyrimidines under acidic conditions, while the Phenyl ligand engages in

    interactions with the tolyl group.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS Grade).

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Vol: 2.0 µL.

Gradient Program

Time (min)	% B	Event	Rationale
0.0	5	Start	Load polar impurities (Impurity A).
1.0	5	Isocratic Hold	Separate solvent front from Impurity A.
6.0	95	Ramp	Elute Target and hydrophobic Dimer (Impurity C).
8.0	95	Wash	Ensure no carryover of dimers.
8.1	5	Re-equilibrate	Prepare for next injection.

Mass Spectrometry Parameters (ESI+)[5][6]

• Source: Electrospray Ionization (Positive Mode).

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 450°C.

• Scan Range: 100–800 m/z.

• Target Ions:

  • Product: [M+H]+ = 219.07 (Cl isotope pattern 3:1).

  • Impurity A (Hydroxy): [M+H]+ = 201.10.

  • Impurity C (Dimer): [M+H]+ = 383.20.

Sample Preparation (Crucial Step)

Direct dissolution in pure acetonitrile can cause peak distortion for the early eluting hydroxy-impurity.

• Weigh: 10 mg of sample.

• Dissolve: Add 1 mL Dimethyl Sulfoxide (DMSO) to ensure complete solubility of dimers.

• Dilute: Add 9 mL of Mobile Phase A (Water/0.1% FA).

  • Note: Final solvent ratio is 10:90 DMSO:Water. This matches the initial gradient conditions, preventing "solvent effect" band broadening.

• Filter: 0.2 µm PTFE syringe filter.

Data Analysis & Interpretation

The following decision tree illustrates how to interpret the results and determine the suitability of the batch for downstream applications.

Figure 2: Analytical decision matrix for batch release.

Expected Retention Profile (Relative)

Peak Identity	RRT (Relative Retention Time)	Spectral Signature
Impurity A (Hydroxy)	0.35	m/z 201; No Cl isotope pattern.
Target (4-Chloro)	1.00	m/z 219; Distinct 35Cl/37Cl (3:1) split.
Impurity C (Dimer)	1.45	m/z 383; High lipophilicity.

Scientific Validation & Troubleshooting

Why the "Hydroxy" Impurity Matters

In Suzuki couplings, the Pd(0) catalyst performs oxidative addition into the C-Cl bond. Impurity A (the hydroxy/keto form) lacks this bond. Furthermore, the tautomeric nitrogen can coordinate to Palladium, effectively reducing the active catalyst concentration. Batches with >2% Impurity A often require 5-10 mol% extra catalyst to reach completion [1].

Handling Phosphorylated Artifacts

If you observe "ghost peaks" that disappear upon re-injection or change retention time with pH, these are likely residual phosphoryl intermediates (from POCl3).

• Fix: Ensure the synthesis workup includes a thorough quench (heating with water/base) to fully hydrolyze these intermediates into water-soluble phosphates before extraction [2].

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Achmatowicz, M. M., et al. (2010).[1] Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates. Organic Process Research & Development, 14(6), 1490–1500. Link

• Larsen, R. D., et al. (2012). Solvent-Free Chlorination of Hydroxy-Pyrimidines. Molecules, 17(4), 4533-4544. Link[1]

• FDA Guidance for Industry. (2006). Q3A(R2) Impurities in New Drug Substances. U.S. Food and Drug Administration. Link

Sources

• 1. mdpi.com [mdpi.com]

A Comparative Analysis of 3-Methylphenyl and 4-Methylphenyl Pyrimidine Isomers: A Guide for Drug Discovery Professionals

In the landscape of drug discovery, the subtle art of medicinal chemistry often hinges on the principle of structure-activity relationships (SAR). Even minor positional changes of a functional group on a scaffold can profoundly alter a compound's physicochemical properties, biological activity, and pharmacokinetic profile. This guide provides a comprehensive framework for the comparative analysis of two closely related positional isomers: 3-methylphenyl pyrimidine and 4-methylphenyl pyrimidine.

For researchers and drug development professionals, understanding the differential impact of the meta (3-position) versus the para (4-position) methyl substituent on the pyrimidine core is crucial for rational drug design and lead optimization. This document will not only explore the theoretical underpinnings of these differences but will also provide actionable experimental protocols and in-silico methodologies to conduct a thorough comparative evaluation.

The Isomeric Question: Why the Position of a Methyl Group Matters

The pyrimidine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs.[1] When appended with a phenyl group, the resulting phenylpyrimidine moiety offers a versatile platform for targeting a wide range of biological targets, from kinases to G-protein coupled receptors. The introduction of a methyl group to the phenyl ring, creating methylphenyl pyrimidine isomers, further modulates the compound's properties.

The position of this methyl group dictates the molecule's overall shape, electron distribution, and lipophilicity. These, in turn, influence how the molecule interacts with its biological target and how it is absorbed, distributed, metabolized, and excreted (ADME). For instance, studies on other classes of compounds, such as phenylisopropylamines, have demonstrated that 4-substituted isomers can be one to two orders of magnitude more potent than their 2- or 5-substituted counterparts.[2] This underscores the critical importance of systematically evaluating positional isomers.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Impact of methyl group position on key drug properties."

Synthesis of Methylphenyl Pyrimidine Isomers

The synthesis of these isomers can be achieved through various established methods for pyrimidine synthesis.[3][4][5] A common approach involves the condensation of a β-dicarbonyl compound with an N-C-N containing species like an amidine, urea, or guanidine.[3] For the synthesis of N-(3-methylphenyl)pyrimidin-2-amine, a derivative of our target isomer, a documented method involves the reaction of 2-chloropyrimidine with 3-methylaniline.[6]

General Synthetic Workflow

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "General workflow for the synthesis of methylphenyl pyrimidine isomers."

Comparative Analysis: A Multi-pronged Approach

A robust comparison of the 3-methylphenyl and 4-methylphenyl pyrimidine isomers necessitates a combination of in-silico predictions and in-vitro experimental validation.

In-Silico Prediction of Physicochemical and ADME Properties

Before embarking on laboratory-based assays, in-silico tools can provide valuable predictions of key drug-like properties. Web-based platforms like SwissADME allow for the rapid assessment of parameters that are critical for oral bioavailability and overall druggability.[7][8][9][10][11][12][13][14]

Table 1: Predicted Physicochemical and ADME Properties

Property	3-Methylphenyl Pyrimidine	4-Methylphenyl Pyrimidine	Significance in Drug Discovery
Molecular Weight	Predicted Value	Predicted Value	Influences absorption and distribution.
LogP (Lipophilicity)	Predicted Value	Predicted Value	Affects solubility, permeability, and metabolism.
Topological Polar Surface Area (TPSA)	Predicted Value	Predicted Value	Correlates with membrane permeability.
Aqueous Solubility (LogS)	Predicted Value	Predicted Value	Crucial for formulation and absorption.
Bioavailability Score	Predicted Value	Predicted Value	An integrated score of drug-likeness.
Lipinski's Rule of Five Violations	Predicted Value	Predicted Value	A widely used filter for oral bioavailability.

Note: The "Predicted Value" placeholders would be populated with data generated from a tool like SwissADME.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Workflow for in-silico property prediction."

Experimental Validation: In-Vitro Assays

Following in-silico analysis, the next critical step is to experimentally validate the predicted differences in biological activity and cytotoxicity.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[15] It is a fundamental tool for evaluating the cytotoxic potential of drug candidates.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate a human cancer cell line (e.g., MCF-7 for breast cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the 3-methylphenyl and 4-methylphenyl pyrimidine isomers in culture medium. Add these dilutions to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each isomer.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Workflow for the MTT cytotoxicity assay."

Target Engagement: Radioligand Binding Assay

To determine the affinity of the isomers for a specific biological target (e.g., a receptor or enzyme), a radioligand binding assay is the gold standard. This assay measures the ability of a test compound to displace a radiolabeled ligand from its target.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes expressing the target receptor of interest.

• Assay Setup: In a 96-well plate, combine the cell membranes, a known concentration of a suitable radioligand (e.g., [3H]-labeled), and varying concentrations of the 3-methylphenyl and 4-methylphenyl pyrimidine isomers.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the Ki (inhibition constant) for each isomer, which is a measure of its binding affinity.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Workflow for a radioligand binding assay."

Structure-Activity Relationship (SAR) Insights and Expected Outcomes

Based on existing SAR principles, we can hypothesize potential differences between the 3- and 4-methylphenyl pyrimidine isomers:

• Lipophilicity and Solubility: The 4-methylphenyl isomer may exhibit slightly higher lipophilicity due to the more symmetrical and extended nonpolar surface presented by the para-substituted methyl group. This could influence its solubility and membrane permeability.

• Target Binding: The position of the methyl group can significantly impact how the molecule fits into the binding pocket of a target protein. If the binding pocket has a specific hydrophobic sub-pocket, one isomer may fit more favorably than the other, leading to a difference in binding affinity.[16]

• Metabolism: The methyl group is a potential site for metabolism by cytochrome P450 enzymes. The accessibility of the methyl group to these enzymes may differ between the two isomers, potentially leading to different metabolic profiles and in-vivo half-lives.

Conclusion

The comparative analysis of positional isomers like 3-methylphenyl and 4-methylphenyl pyrimidine is a fundamental exercise in medicinal chemistry that can yield critical insights for drug design. By integrating in-silico predictions with robust in-vitro experimental validation, researchers can make data-driven decisions to advance the most promising candidates. The methodologies outlined in this guide provide a clear and actionable framework for conducting such a comparative analysis, ultimately contributing to the development of safer and more effective therapeutics.

References

• N-(3-Methylphenyl)pyrimidin-2-amine. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Journal of Chemical and Pharmaceutical Research.

• Quantitative structure-activity relationships in the 2,4,5-ring substituted phenylisopropylamines. Journal of Medicinal Chemistry. [Link]

• Pyrimidine - Wikipedia. [Link]

• Novel 2-(4-methylsulfonylphenyl)pyrimidine derivatives as highly potent and specific COX-2 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Pyrimidine synthesis - Organic Chemistry Portal. [Link]

• Molecular docking and prediction of ADME/drug-likeness properties of potentially active antidiabetic compounds isolated from aqueous-methanol extracts of Gymnema sylvestre and Combretum micranthum. Journal of Biomolecular Structure and Dynamics. [Link]

• Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research. [Link]

• Synthesis of Compounds of the Pyrimidine Series Based on the Reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents. Molecules. [Link]

• Synthesis of Compounds of the Pyrimidine Series Based on the Reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents. MDPI. [Link]

• Cytotoxicity effect after incubation of cells with the tested compounds. ResearchGate. [Link]

• Structure Activity Relationship Of Drugs. Pharmapproach. [Link]

• MOLECULAR DOCKING AND ADME PREDICTIONS OF SYNTHESIS OF NOVEL PYRIMIDINE DERIVATIVES AND THEIR POTENT ANTIMICROBIAL STUDIES. IIP Series. [Link]

• ADME Properties and Affinity (Docking Score) of pyrimidine molecules. ResearchGate. [Link]

• Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules. [Link]

• Target-based drug discovery, ADMET profiling and bioactivity studies of antibiotics as potential inhibitors of SARS-CoV-2 main protease (Mpro). Journal of Biomolecular Structure and Dynamics. [Link]

• Chemical structure of a selected 2-(4-methylsulfonylphenyl) pyrimidine (80). ResearchGate. [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura University. [Link]

• Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents. RSC Advances. [Link]

• T002 · Molecular filtering: ADME and lead-likeness criteria. TeachOpenCADD. [Link]

• Studying the toxicity and structure-activity relationships of some synthesized polyfunctionalized pyrimidine compounds as potential insecticides. Growing Science. [Link]

• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules. [Link]

• Application of Machine Learning for the Prediction of Absorption, Distribution, Metabolism and Excretion (ADME) Properties from Cichorium intybus Plant Phytomolecules. MDPI. [Link]

• Evaluation of structurally diverse neuronal nicotinic receptor ligands for selectivity at the α6* subtype. Bioorganic & Medicinal Chemistry Letters. [Link]

• ADME Advances: Personalized and Computational Approaches. Today's Clinical Lab. [Link]

• Predicting adme properties of chemicals. Yonsei University. [Link]

• Improving ADME Property Predictions by Integrating Public and Proprietary Data. ChemRxiv. [Link]

• Synthesis, activity and docking studies of phenylpyrimidine-carboxamide Sorafenib derivatives. Bioorganic & Medicinal Chemistry. [Link]

• Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. MDPI. [Link]

• Synthesis and Biological Evaluation of Novel 4-Morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine Derivatives Bearing Phenylpyridine/ Phenylpyrimidine-Carboxamides. Molecules. [Link]

• (PDF) Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N -Acylphosphatidylethanolamine Phospholipase D. ResearchGate. [Link]

• Synthesis and structure-affinity relationships of 4-(5-Aryl-1,2,3,6-tetrahydropyridino)pyrimidine derivatives as corticotropin-releasing factor(1) receptor antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. Journal of Drug Delivery and Therapeutics. [Link]

• Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. Semantic Scholar. [Link]

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. Molecules. [Link]

• Influence of Molecular Structure and Physicochemical Properties of Immunosuppressive Drugs on Micelle Formulation Characteristics and Cutaneous Delivery. MDPI. [Link]

• Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. Molecules. [Link]

• Qualitative and quantitative differences in T cell receptor binding of agonist and antagonist ligands. Immunity. [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

For the diligent researcher, the journey of discovery does not conclude with the final data point. Instead, it extends to the responsible management of all materials involved, including the proper disposal of chemical reagents. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, a member of the halogenated pyrimidine family. Adherence to these protocols is paramount not only for regulatory compliance but also for the protection of our environment and the safety of all laboratory personnel.

The core principle underpinning the disposal of chlorinated pyrimidines is the recognition of their status as hazardous waste. The presence of the carbon-halogen bond necessitates specific disposal routes to prevent the release of harmful substances into the environment.[1] This guide will walk you through the essential steps, from immediate safety considerations to the final hand-off to a licensed waste disposal service.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE):

A fundamental aspect of laboratory safety is the consistent and correct use of PPE. When handling 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine for disposal, the following should be considered mandatory:

PPE Category	Specification
Eye/Face Protection	Wear tightly fitting safety goggles or a face shield.[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are essential. For larger quantities, impervious clothing may be necessary.[5][6]
Respiratory Protection	If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[6]

All handling of this compound, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Spill Response Protocol

In the event of a spill, a swift and systematic response is critical to mitigate exposure and prevent environmental contamination.

Small Spill Cleanup:

• Evacuate and Isolate: Immediately alert others in the vicinity and evacuate non-essential personnel from the area.[6]

• Ventilate: Ensure the area is well-ventilated.[6]

• Containment: For solid spills, carefully cover the material with an absorbent, inert material. Avoid raising dust.[5]

• Collection: Gently sweep or scoop the contained material into a suitable, clearly labeled hazardous waste container.[6]

• Decontamination: Clean the spill area thoroughly with soap and water.[6] All cleaning materials must also be disposed of as hazardous waste.[6]

Waste Segregation and Collection: A Critical Step

Proper segregation of chemical waste is a cornerstone of safe and cost-effective disposal. As a halogenated organic compound, 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine must not be mixed with non-halogenated waste.[8][9][10] The reason for this is that halogenated solvents typically require incineration at high temperatures with flue gas scrubbing to neutralize the acidic gases produced, a more complex and expensive process than the fuel blending often used for non-halogenated solvents.[5][9]

Step-by-Step Waste Collection:

• Container Selection: Use only approved, leak-proof containers with screw-top caps for collecting waste.[9] The container must be compatible with the chemical.

• Labeling: Label the waste container with "Hazardous Waste," the full chemical name: "4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine," and any other components of the waste stream.[8] Do not use abbreviations or chemical formulas.[8]

• Accumulation: Keep the waste container tightly closed except when adding waste.[8] Store the container in a designated, well-ventilated, and cool area away from incompatible materials such as strong oxidizing agents and acids.[2][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine.

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 4-Chloro-6-methyl-2-phenylpyrimidine | C11H9ClN2 | CID 598255 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

A Senior Application Scientist's Guide to Handling 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine

This document provides a comprehensive operational and safety guide for the handling and disposal of 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine. As specific safety data for this compound is not extensively published, the following protocols are synthesized from best practices and the safety profiles of structurally analogous chlorinated pyrimidine derivatives. This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical safely and effectively, ensuring both personal safety and experimental integrity.

The Chemist's Imperative: Understanding the Hazard Profile

Before any container is opened, a thorough understanding of the potential risks is paramount. The principle of "as low as reasonably achievable" (ALARA) exposure begins with knowledge. Based on data from similar chemical structures, such as other substituted chloropyrimidines, we can anticipate a specific hazard profile.[1][2][3] The causality is clear: the presence of a chlorinated heterocyclic ring system often imparts irritant and potentially toxic properties.

A summary of anticipated hazards, based on analogous compounds, is presented below.

Hazard Classification	GHS Hazard Statement	Implication for the Researcher
Skin Corrosion/Irritation	H315: Causes skin irritation	Direct contact can lead to inflammation, redness, and discomfort. Impervious gloves and a lab coat are non-negotiable.[1][3][4][5]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	The eyes are highly vulnerable. Even minor exposure to dust or aerosols could result in significant, painful irritation.[1][3][4]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	Inhalation of dust can irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[1][3][6]
Acute Toxicity (Oral)	H302: Harmful if swallowed	Ingestion of the compound could be harmful or toxic, underscoring the need for strict hygiene and prohibiting eating or drinking in the lab.[1][2][7]

The Personal Protective Equipment (PPE) Mandate

The selection of PPE is not a matter of routine; it is a direct response to the identified hazards. Each component of your protective ensemble serves a specific purpose, creating a necessary barrier between you and the chemical agent.[8]

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles & Face Shield	Goggles: Must be tightly fitting and conform to EN 166 (EU) or NIOSH (US) standards to protect against fine dust and accidental splashes.[4][9] Face Shield: A full-face shield must be worn over safety goggles during procedures with a higher risk of splashing, such as when transferring solutions or handling larger quantities.[10][11]
Hand Protection	Chemical-Resistant Gloves	Nitrile Gloves: Suitable for protection against incidental contact.[12] Always inspect gloves for tears or punctures before use.[12][13] For extended handling or submersion tasks, consider heavier-duty gloves or double-gloving. Contaminated gloves must be removed immediately using the proper technique and disposed of as hazardous waste.
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and kept fully buttoned to protect skin and personal clothing from contamination.[12] Ensure cuffs are snug to prevent dust from entering.
Foot Protection	Closed-toe Shoes	Sturdy, closed-toe shoes made of a non-porous material are required to protect against spills.[12] Fabric or mesh shoes are unsuitable as they absorb chemicals.[14]
Respiratory Protection	Engineering Controls & Respirator	Primary: All handling of solid 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine must occur within a certified chemical fume hood to ensure adequate ventilation.[6][7][9] Secondary: If engineering controls are insufficient or during a large-scale cleanup, a NIOSH-approved respirator with the appropriate cartridges (e.g., type ABEK) for organic vapors and particulates is necessary.[4][10]

The Workflow: A Step-by-Step Operational Plan

Adherence to a strict, logical workflow is the foundation of a self-validating and safe experimental system.

Step 1: Pre-Handling & Area Preparation

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

• Clear the Workspace: Ensure the work area inside the fume hood is clean, uncluttered, and free of incompatible materials, particularly strong oxidizing agents and acids.[5][7]

• Assemble Materials: Place all necessary equipment (spatulas, weigh boats, glassware, waste containers) inside the fume hood before introducing the chemical.

• Don PPE: Put on all required PPE in the correct order (lab coat, then safety goggles, then gloves).

Step 2: Safe Chemical Handling

• Weighing: If the compound is a solid, carefully weigh it within the fume hood. Use a spatula to gently transfer the material, avoiding any actions that could generate dust.[15]

• Transfers: When making solutions, add the solid to the solvent slowly to prevent splashing. Keep the container opening pointed away from your face.

• Containment: Keep the primary container of the chemical tightly sealed when not in use.[2][7][9]

Step 3: Post-Handling & Decontamination

• Initial Decontamination: Decontaminate all surfaces and equipment within the fume hood using an appropriate solvent and wiping materials. Dispose of cleaning materials as hazardous waste.

• Waste Segregation: Place all disposable items that came into contact with the chemical (gloves, weigh boats, pipette tips) into a designated, sealed hazardous waste container.[9]

• Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid cross-contamination. Remove gloves last using the proper technique.

• Personal Hygiene: Immediately wash hands and forearms thoroughly with soap and water.[12][15]

Emergency & Disposal Protocols

Preparedness is key to mitigating the impact of an unexpected event.

Emergency Procedures

Incident	First-Aid Response
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[6][7][9]
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[6][7][13]
Inhalation	Move the affected person to fresh air. If breathing is difficult or they feel unwell, call a poison center or doctor.[5][7]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and provide the Safety Data Sheet for the compound or a related one.[6][7][13]
Minor Spill	For a small spill within a fume hood, ensure proper PPE is worn. Cover the spill with an inert absorbent material. Carefully sweep or scoop up the material into a designated hazardous waste container.[6][15] Decontaminate the area. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Waste Disposal Plan

Chemical waste management is a critical component of laboratory safety and environmental stewardship.

• Segregation: All waste contaminated with 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, including unused product, contaminated PPE, and cleaning materials, must be collected in a clearly labeled, sealed, and chemically compatible container.

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the full chemical name.

• Disposal: The disposal of this chemical waste must be handled through your institution's designated hazardous waste management program. Do not dispose of it down the drain or in regular trash.[5][7] Adherence to local, state, and federal regulations is mandatory.

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of operations for safely handling 4-Chloro-2-methyl-6-(3-methylphenyl)pyrimidine, from initial assessment to final disposal.

Caption: Logical workflow for safe chemical handling.

References

• 4-Chloro-2-methyl-6-(trifluoromethyl)pyrimidine. PubChem, National Center for Biotechnology Information. [Link]

• 4-Chloro-6-methyl-2-phenylpyrimidine. PubChem, National Center for Biotechnology Information. [Link]

• 4-Chloro-2-methylpyrido[3,4-d]pyrimidine Properties. U.S. Environmental Protection Agency (EPA). [Link]

• 4-Chloro-6-methylpyrimidine. PubChem, National Center for Biotechnology Information. [Link]

• Protective Equipment. American Chemistry Council. [Link]

• Material Safety Data Sheet - 4-Chloro-2,6-diaminopyrimidine, 98%. Cole-Parmer. [Link]

• SAFETY DATA SHEET - 2-Chloro-4-methylpyrimidine, 98%. Fisher Scientific. [Link]

• Personal Protective Equipment. Kentucky Pesticide Safety Education Program. [Link]

• UNIT 7: Personal Protective Equipment. University of Hawai'i at Mānoa, College of Tropical Agriculture and Human Resources. [Link]

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